Cas no 2034282-76-1 (3-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile)

• Product Name: 3-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile
• CAS No: 2034282-76-1
• MF: C₁₈H₁₇ClN₄O₂
• MW: 356.80618262291
• CID: 5348436
• Update Time: 2025-06-14

3-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((1-(3-(3-chlorophenyl)propanoyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile

• Inchi： 1S/C18H17ClN4O2/c19-14-3-1-2-13(10-14)4-5-17(24)23-9-6-15(12-23)25-18-16(11-20)21-7-8-22-18/h1-3,7-8,10,15H,4-6,9,12H2
• InChI Key： TXFYILJREJDKKQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(N1CCC(C1)OC1C(C#N)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 509
• XLogP3: 2.4
• Topological Polar Surface Area: 79.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 3-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile

Comprehensive Overview of 3-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile (CAS No. 2034282-76-1)

In the rapidly evolving field of medicinal chemistry, 3-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile (CAS No. 2034282-76-1) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidin-3-yl and pyrazine-2-carbonitrile moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for designing novel therapeutics.

The compound's 3-chlorophenyl group is a key feature that enhances its binding affinity to specific biological targets. This attribute has sparked discussions in forums and scientific communities, especially among those exploring kinase inhibitors and GPCR modulators. Given the growing demand for precision medicine, the ability of 2034282-76-1 to interact with selective protein targets aligns perfectly with current trends in personalized healthcare.

One of the most frequently searched questions in this context is: "What are the synthetic routes for 3-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile?" While proprietary details may be limited, published literature suggests that multi-step organic synthesis involving pyrrolidine derivatization and pyrazine coupling is a common approach. The compound's carbonitrile functionality further adds to its versatility, enabling downstream modifications for lead optimization.

From an SEO perspective, terms like "pyrrolidin-3-yloxy pyrazine derivatives" and "chlorophenyl propanoyl applications" are gaining traction in academic and industrial searches. This reflects the broader shift toward heterocyclic compounds in pharmaceutical R&D. Notably, the compound's CAS No. 2034282-76-1 is often cross-referenced in patent databases, indicating its commercial potential.

Another hot topic is the environmental and metabolic stability of 3-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile. With increasing regulatory scrutiny on ADME properties (Absorption, Distribution, Metabolism, Excretion), researchers are leveraging advanced computational tools to predict its pharmacokinetic profile. This aligns with the industry's focus on AI-driven drug design, a frequently searched keyword in 2024.

In summary, 2034282-76-1 represents a compelling case study in modern drug discovery. Its structural ingenuity and applicability to targeted therapies make it a subject of ongoing investigation. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point in discussions about next-generation small molecules.